![molecular formula C22H21N3O4 B3833909 N-[2-(acetylamino)-3-phenylacryloyl]tryptophan](/img/structure/B3833909.png)
N-[2-(acetylamino)-3-phenylacryloyl]tryptophan
Overview
Description
N-[2-(acetylamino)-3-phenylacryloyl]tryptophan, commonly known as APTR or N-acetylprotryptophan, is a synthetic compound that has been developed for its potential use in scientific research. APTR is a derivative of tryptophan, an essential amino acid that is important for the synthesis of proteins and neurotransmitters in the body. The unique chemical structure of APTR has made it a promising candidate for a range of research applications, including studies of protein-protein interactions, enzyme kinetics, and drug discovery.
Mechanism of Action
The mechanism of action of APTR is not fully understood, but it is thought to involve the formation of covalent bonds with target proteins through its acryloyl and phenylacetyl groups. This covalent binding can lead to changes in protein conformation and function, which can be used to study protein-protein interactions and enzyme kinetics.
Biochemical and Physiological Effects:
APTR has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that APTR can inhibit the activity of various enzymes, including proteases and kinases, and can modulate the activity of ion channels and transporters. In vivo studies have shown that APTR can cross the blood-brain barrier and affect neurotransmitter levels in the brain, which may have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of APTR is its ability to covalently bind to target proteins, which can provide a more stable and specific interaction compared to non-covalent binding methods. APTR is also a highly specific probe that can be used to target specific amino acid residues on target proteins. However, one limitation of APTR is its potential toxicity, which can limit its use in certain experimental systems. Additionally, the synthesis of APTR is a complex and time-consuming process, which can make it difficult to obtain large quantities of the compound.
Future Directions
There are many potential future directions for research involving APTR. One area of interest is the development of new methods for synthesizing APTR that can improve yields and reduce the complexity of the process. Another area of interest is the application of APTR in drug discovery, where it can be used to identify new targets for drug development and to screen potential drug candidates for their binding affinity and specificity. Additionally, the use of APTR in studies of protein-protein interactions and enzyme kinetics may lead to new insights into the molecular mechanisms underlying various biological processes.
Scientific Research Applications
APTR has a wide range of potential applications in scientific research. One of the main uses of APTR is in the study of protein-protein interactions. APTR can be used as a probe to identify and characterize protein-binding sites on target proteins, which can help to elucidate the molecular mechanisms underlying various biological processes. APTR can also be used in enzyme kinetics studies to investigate the catalytic activity of enzymes and their interactions with substrates and inhibitors.
Properties
IUPAC Name |
2-[[(Z)-2-acetamido-3-phenylprop-2-enoyl]amino]-3-(1H-indol-3-yl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O4/c1-14(26)24-19(11-15-7-3-2-4-8-15)21(27)25-20(22(28)29)12-16-13-23-18-10-6-5-9-17(16)18/h2-11,13,20,23H,12H2,1H3,(H,24,26)(H,25,27)(H,28,29)/b19-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIZWOEFMQAVZSD-ODLFYWEKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=CC1=CC=CC=C1)C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N/C(=C\C1=CC=CC=C1)/C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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